Cas no 402567-86-6 (Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate)

Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate is a thiazole-based heterocyclic compound with a molecular formula of C₁₈H₁₅NO₂S. This ester derivative features a thiazole core substituted with phenyl groups at the 2- and 4-positions, enhancing its structural rigidity and potential for diverse chemical applications. The ethyl carboxylate moiety improves solubility in organic solvents, facilitating its use in synthetic organic chemistry, particularly as an intermediate in pharmaceuticals or agrochemicals. Its aromatic substituents contribute to stability and may influence electronic properties, making it suitable for materials science research. The compound’s well-defined structure allows for precise modifications, supporting its utility in medicinal chemistry and functional material development.

Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate structure

402567-86-6 structure

Product Name:Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate

CAS No:402567-86-6

MF:C₁₈H₁₅NO₂S

MW:309.38220334053

MDL:MFCD07348752

CID:2951476

PubChem ID:8009254

Update Time:2025-05-27

Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- 2,4-二苯基-1,3-噻唑-5-羧酸乙酯
- ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
- ethyl 2,4-diphenylthiazole-5-carboxylate
- DOPBEPYJIQAQLB-UHFFFAOYSA-N
- 2,4-Diphenylthiazole-5-carboxylic acid ethyl ester
- Z108567108
- CRA56786
- AS-66504
- D86793
- Z104473304
- AKOS033030343
- 402567-86-6
- CS-0288751
- SCHEMBL4503056
- ethyl2,4-diphenylthiazole-5-carboxylate
- Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate
- MDL： MFCD07348752
- Inchi： 1S/C18H15NO2S/c1-2-21-18(20)16-15(13-9-5-3-6-10-13)19-17(22-16)14-11-7-4-8-12-14/h3-12H,2H2,1H3
- InChI Key： DOPBEPYJIQAQLB-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=CC=2)=NC(=C1C(=O)OCC)C1C=CC=CC=1

Computed Properties

Exact Mass: 309.08234989g/mol
Monoisotopic Mass: 309.08234989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.4
XLogP3: 4.8

Ethyl 2,4-diphenyl-1,3-thiazole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E906911-1g	Ethyl 2,4-diphenylthiazole-5-carboxylate	402567-86-6	95%	1g	7,974.00	2021-05-17
Chemenu	CM480141-250mg	ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE	402567-86-6	95%+	250mg	$127	2023-01-04
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eNovation Chemicals LLC	D760909-250mg	ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE	402567-86-6	95%	250mg	$185	2024-06-06
eNovation Chemicals LLC	D760909-1g	ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE	402567-86-6	95%	1g	$345	2024-06-06
eNovation Chemicals LLC	D760909-1g	ETHYL 2,4-DIPHENYL-1,3-THIAZOLE-5-CARBOXYLATE	402567-86-6	95%	1g	$345	2025-02-27
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